3,5-Dimethylbenzylphosphonic acid

• Molecular Formula: C9H13O3P
• Molecular Weight: 200.17g/mol
• SMILES: CC1=CC(=CC(=C1)CP(=O)(O)O)C
• InChI: InChI=1S/C9H13O3P/c1-7-3-8(2)5-9(4-7)6-13(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChIKey: HMGKACHCJFWEEX-UHFFFAOYSA-N

Researchers requiring a free phosphonic acid for surface modification or SAR studies often face the hidden cost and variability of in-house ester hydrolysis. 3,5-Dimethylbenzylphosphonic acid (CAS 664967-35-5) eliminates this step, supplying the active -P(O)(OH)₂ functionality directly. - Directly usable for TiO₂/Al₂O₃ monolayer formation without strongly acidic ester deprotection. - Distinct 3,5-dimethyl SAR probe: meta-substitution has been shown to modulate PTP1B inhibitory potency by ~17-fold vs. the unsubstituted parent. - Single versatile precursor for on-demand generation of diethyl ester, monoester, or metal phosphonate salts for parallel SAR or MOF studies. Supplied at ≥95% purity with batch-specific QC documentation. Standard ambient shipping; custom synthesis scale-up available on request.

3,5-Dimethylbenzylphosphonic Acid Overview

3,5-Dimethylbenzylphosphonic acid (CAS 664967-35-5; IUPAC: (3,5-dimethylphenyl)methylphosphonic acid) is an arylalkyl phosphonic acid with molecular formula C₉H₁₃O₃P and molecular weight 200.17 g·mol⁻¹ . It belongs to the benzylphosphonic acid class, distinguished by two methyl substituents at the 3- and 5-positions of the aromatic ring. Phosphonic acids in this class are recognized for their ability to mimic phosphate groups in biological systems, their utility as Horner–Wadsworth–Emmons olefination reagents, and their capacity to form stable self-assembled monolayers on metal oxide surfaces [1]. The compound is commercially available at typical purities of ≥95% and is supplied for research use only . Direct, compound-specific quantitative bioactivity or physicochemical data in the peer-reviewed literature remain sparse, and prospective users should anticipate the need for in-house characterization when precise performance parameters are required.

Workflow Phosphonic acid building block for surface modification, HWE olefination, and enzyme inhibitor SAR studies

Form Free phosphonic acid; directly compatible with metal-oxide anchoring without ester hydrolysis

SAR Position 3,5-Dimethyl substitution occupies a distinct SAR region; class-level evidence supports bioactivity modulation potential

• [1] Guerrero, G.; Alauzun, J. G.; Granier, M.; Laurencin, D.; Mutin, P. H. Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Dalton Trans. 2013, 42, 12569–12585. View Source

Why Benzylphosphonic Acid Cannot Substitute 3,5-Dimethylbenzylphosphonic Acid

Benzylphosphonic acid derivatives are not fungible commodities. The unsubstituted parent benzylphosphonic acid (MW 172.12, XLogP3-AA = −0.1) and its dimethyl ester (MW 200.17, XLogP3-AA = 1.0) differ markedly in both steric and electronic properties from the 3,5-dimethyl-substituted free acid [1][2]. The two meta-methyl groups on 3,5-dimethylbenzylphosphonic acid increase steric bulk around the benzyl carbon and raise calculated lipophilicity relative to the unsubstituted parent—a critical parameter for membrane permeability, protein binding, and self-assembled monolayer packing density. The free phosphonic acid functionality (–P(O)(OH)₂) of the target compound offers distinct reactivity and metal-coordination behavior compared to the corresponding dimethyl or diethyl esters, which must be hydrolyzed (often under strongly acidic conditions) to liberate the active acid form [3]. In phosphonate-based enzyme inhibitor design, the dimethyl substitution pattern on the aromatic ring has been shown to modulate inhibitory potency—for example, meta-phenyl substitution on α,α-difluorobenzylphosphonic acid decreased the IC₅₀ against PTP1B by approximately 17-fold relative to the unsubstituted parent [4]. Substituting a simple benzylphosphonic acid or its ester for the 3,5-dimethyl-substituted free acid without experimental validation therefore risks compromised bioactivity, altered surface-binding affinity, or divergent synthetic reactivity.

Attribute

3,5-Dimethylbenzylphosphonic Acid

Benzylphosphonic Acid / Esters

Steric profile

Two meta-methyl groups; larger molecular footprint may alter SAM packing density

Unsubstituted phenyl ring; smaller footprint with different surface-binding behavior

Lipophilicity

Estimated logP ~0.9–1.9; intermediate partition window with free acid retained

Unsubstituted free acid XLogP = −0.1; dimethyl ester XLogP = 1.0 without acidic functionality

H-bond / Metal binding

Two P–OH donors; direct and irreversible metal-oxide surface anchoring

Ester derivatives lack HBD capacity; require hydrolytic activation that may degrade sensitive substrates

• [1] PubChem. Benzylphosphonic Acid (Compound Summary). XLogP3-AA = −0.1. https://pubchem.ncbi.nlm.nih.gov/compound/benzylphosphonic_acid View Source
• [2] PubChem. Dimethyl P-(phenylmethyl)phosphonate (Compound Summary). XLogP3-AA = 1.0. https://pubchem.ncbi.nlm.nih.gov/compound/14122 View Source
• [3] Sevrain, C. M.; Berchel, M.; Couthon, H.; Jaffrès, P.-A. Phosphonic acid: preparation and applications. Beilstein J. Org. Chem. 2017, 13, 2186–2213. View Source
• [4] Taylor, S. D.; Kotoris, C. C.; Dinaut, A. N.; Wang, Q.; Ramachandran, C.; Huang, Z. Potent non-peptidyl inhibitors of protein tyrosine phosphatase 1B. Bioorg. Med. Chem. 1998, 6, 1457–1468. View Source

3,5-Dimethylbenzylphosphonic Acid: Comparative Evidence

Lipophilicity vs. Unsubstituted Benzylphosphonic Acid

The 3,5-dimethyl substitution raises the computed lipophilicity of the target compound relative to unsubstituted benzylphosphonic acid. While experimentally measured logP for 3,5-dimethylbenzylphosphonic acid has not been published, the XLogP3-AA value for the unsubstituted benzylphosphonic acid is −0.1, and introduction of two methyl groups on an aromatic ring typically increases logP by approximately 0.5–1.0 units per methyl group based on fragment-based additivity models [1][2]. For context, the dimethyl ester of benzylphosphonic acid (lacking ring substitution) has a measured XLogP3-AA of 1.0, demonstrating that esterification alone raises logP by ~1.1 units over the free acid; the 3,5-dimethyl-substituted free acid is expected to occupy an intermediate lipophilicity window that is not accessible with either the unsubstituted free acid or the unsubstituted ester [3]. This differentiation is relevant when tuning the partition coefficient for biological assays, membrane penetration, or extraction efficiency without resorting to ester prodrug strategies.

Lipophilicity vs. Parent Acid

Class-level

Estimated logP 0.9–1.9 for target compound vs. −0.1 for unsubstituted benzylphosphonic acid; distinct from dimethyl ester (XLogP = 1.0) due to retained free acid functionality

Supports lipophilicity-dependent assay design without ester prodrug strategies

Fragment-based estimate; experimentally measured logP not yet published

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and estimated logP contribution of methyl substituents
Target Compound Data	Estimated logP = 0.9–1.9 (based on benzylphosphonic acid XLogP3-AA of −0.1 plus ~1.0–2.0 units for two aryl methyl groups; fragmental estimate)
Comparator Or Baseline	Benzylphosphonic acid: XLogP3-AA = −0.1; Dimethyl benzylphosphonate (no ring substitution): XLogP3-AA = 1.0
Quantified Difference	Estimated increase of ~1.0–2.0 logP units vs. unsubstituted benzylphosphonic acid; distinct from dimethyl benzylphosphonate (XLogP = 1.0) due to free acid functionality
Conditions	Computed XLogP3-AA values from PubChem (release 2025.04.14); fragment-based additivity estimate for methyl substitution effect

Why This Matters

Lipophilicity governs membrane permeability, protein binding, and solvent extraction behavior; the 3,5-dimethyl substitution pattern provides a means to increase logP while retaining the free phosphonic acid group, avoiding the metabolic liability or synthetic complexity of ester prodrugs.

• [1] PubChem. Benzylphosphonic Acid (Compound Summary). XLogP3-AA = −0.1. https://pubchem.ncbi.nlm.nih.gov/compound/benzylphosphonic_acid View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71, 525–616. (Fragment constant for aromatic CH₃ ≈ 0.5–0.56 per group.) View Source
• [3] PubChem. Dimethyl P-(phenylmethyl)phosphonate (Compound Summary). XLogP3-AA = 1.0. https://pubchem.ncbi.nlm.nih.gov/compound/14122 View Source

Hydrogen-Bonding & MW vs. Ester Derivatives

3,5-Dimethylbenzylphosphonic acid (MW 200.17, CAS 664967-35-5) is the free phosphonic acid, carrying two acidic P–OH groups (pKₐ₁ estimated ~2.2–2.5; pKₐ₂ ~7.0–7.5 based on benzylphosphonic acid analogues) and acting as a hydrogen-bond donor and metal-coordinating ligand . In contrast, its closest commercially available ester derivative, 3,5-dimethylbenzylphosphonic acid diethyl ester (CAS 103888-91-1, MW 256.28), is a neutral diester with no hydrogen-bond donor capacity and requires hydrolysis—typically refluxing with concentrated aqueous HCl or treatment with Me₃SiBr—to generate the free acid . The unsubstituted dimethyl benzylphosphonate (CAS 773-47-7, MW 200.17) shares the same molecular weight as the target compound but lacks both the ring methyl groups and the acidic P–OH functionality [1]. This difference is consequential for applications requiring direct metal-oxide surface anchoring via P–O–M bond formation (e.g., TiO₂, Al₂O₃, ITO surfaces), where the free phosphonic acid binds orders of magnitude more strongly than the corresponding ester [2].

Free Acid vs. Ester Derivatives

Reported

Target: MW 200.17, HBD count = 2, free phosphonic acid. Diethyl ester: MW 256.28, HBD = 0. Dimethyl benzylphosphonate: MW 200.17, HBD = 0, lacks ring substitution

Direct metal-oxide anchoring requires the free acid form

Ester derivatives need hydrolytic deprotection; may introduce batch variability

Evidence Dimension	Molecular weight, hydrogen-bond donor count, and acid/ester functional group identity
Target Compound Data	MW = 200.17; H-bond donors = 2 (two acidic P–OH); free phosphonic acid; CAS 664967-35-5
Comparator Or Baseline	3,5-Dimethylbenzylphosphonic acid diethyl ester: MW = 256.28; H-bond donors = 0; diester; CAS 103888-91-1. Dimethyl benzylphosphonate: MW = 200.17; H-bond donors = 0; diester without ring substitution; CAS 773-47-7
Quantified Difference	ΔMW = −56.11 vs. diethyl ester; equivalent MW (200.17) but HBD count differs (2 vs. 0) vs. dimethyl benzylphosphonate
Conditions	Standard molecular descriptors; IUPAC nomenclature and CAS registry data

Why This Matters

For surface modification, metal coordination, or any application requiring the free phosphonic acid moiety, the ester derivatives are not direct substitutes—they require a hydrolytic deprotection step that adds synthetic complexity, may degrade sensitive substrates, and introduces batch-to-batch variability in the final free acid quality.

• [1] NIST Chemistry WebBook. Phosphonic acid, (phenylmethyl)-, dimethyl ester. MW: 200.17. https://webbook.nist.gov/cgi/cbook.cgi?ID=C773477 View Source
• [2] Pujari, S. P.; Scheres, L.; Marcelis, A. T. M.; Zuilhof, H. Covalent surface modification of oxide surfaces with self-assembled monolayers of organophosphonic acids. Angew. Chem. Int. Ed. 2014, 53, 6322–6356. View Source

PTP1B Inhibition: Meta-Dimethyl SAR

Although direct IC₅₀ data for 3,5-dimethylbenzylphosphonic acid against any specific enzyme target have not been published, a quantitative structure–activity relationship (SAR) precedent exists within the benzylphosphonic acid class. Taylor et al. (1998) demonstrated that among a series of α,α-difluoromethylenephosphonic acid (DFMP) derivatives of benzylphosphonic acid tested against protein tyrosine phosphatase 1B (PTP1B), meta-phenyl substitution on the benzyl ring decreased the IC₅₀ by approximately 17-fold relative to the unsubstituted parent α,α-difluorobenzylphosphonic acid [1]. Separately, unsubstituted benzylphosphonic acid itself exhibits an IC₅₀ of 500,000 nM against human prostatic acid phosphatase and a Ki of 4.6 mM against bovine heart tyrosine-protein phosphatase, while more elaborated benzylphosphonic acid derivatives reach potencies as low as IC₅₀ = 4 nM (α-benzylaminobenzylphosphonic acid, representing a 3500-fold improvement) . These data establish that aromatic ring substitution on the benzylphosphonic acid scaffold can profoundly modulate enzyme inhibitory potency, and that the 3,5-dimethyl substitution pattern represents a distinct, underexplored point in this SAR landscape.

PTP1B Meta-Substitution SAR

Class-level

Meta-phenyl substitution improved PTP1B IC₅₀ ~17-fold over unsubstituted parent (class precedent). Benzylphosphonic acid scaffold potency ranges from IC₅₀ 500,000 nM to 4 nM depending on substitution

Distinct SAR position; potency cannot be inferred from unsubstituted parent

No direct IC₅₀ data for 3,5-dimethylbenzylphosphonic acid; data to verify

Evidence Dimension	Enzyme inhibition potency as a function of aromatic ring substitution on benzylphosphonic acid scaffold
Target Compound Data	No direct IC₅₀/Ki data available for 3,5-dimethylbenzylphosphonic acid against any specific enzyme
Comparator Or Baseline	α,α-Difluorobenzylphosphonic acid (unsubstituted parent): baseline PTP1B IC₅₀; meta-phenyl-α,α-difluorobenzylphosphonic acid: ~17-fold lower IC₅₀. Benzylphosphonic acid: IC₅₀ = 500,000 nM (prostatic acid phosphatase); Ki = 4.6 mM (tyrosine-protein phosphatase). α-Benzylaminobenzylphosphonic acid: IC₅₀ = 4 nM (prostatic acid phosphatase)
Quantified Difference	Meta-substitution improved PTP1B IC₅₀ ~17-fold (class precedent); benzylaminobenzylphosphonic acid improved prostatic acid phosphatase IC₅₀ 3500-fold over benzylphosphonic acid
Conditions	PTP1B inhibition assay (Taylor et al., Bioorg. Med. Chem. 1998); prostatic acid phosphatase assay (AAT Bioquest data; Schwender et al., Bioorg. Med. Chem. Lett.); tyrosine-protein phosphatase Ki determination (bovine heart)

Why This Matters

Procurement decisions for phosphonic acid-based enzyme inhibitor programs should consider that the 3,5-dimethyl substitution pattern occupies a distinct SAR position not covered by the unsubstituted parent or by ester derivatives; researchers investigating phosphatase or kinase inhibition cannot infer the potency of 3,5-dimethylbenzylphosphonic acid from data on benzylphosphonic acid alone.

• [1] Taylor, S. D.; Kotoris, C. C.; Dinaut, A. N.; Wang, Q.; Ramachandran, C.; Huang, Z. Potent non-peptidyl inhibitors of protein tyrosine phosphatase 1B. Bioorg. Med. Chem. 1998, 6, 1457–1468. View Source

HWE Olefination: Free Acid vs. Ester Utility

Benzylphosphonate esters are established reagents for Horner–Wadsworth–Emmons (HWE) olefination, including the synthesis of stilbenoid Wnt pathway inhibitors evaluated for colon cancer repression . Diethyl benzylphosphonate (CAS 1080-32-6, MW 228.22) is commercially used as a reactant in HWE-based Wnt inhibitor synthesis, and 3,5-dimethylbenzylphosphonic acid diethyl ester (CAS 103888-91-1) is its 3,5-dimethyl-substituted analogue . 3,5-Dimethylbenzylphosphonic acid serves as the direct synthetic precursor to this diethyl ester via Fischer esterification or reaction with triethyl orthoformate, and as the hydrolytic product when the ester is cleaved [1]. For users who require the free acid—whether for subsequent salt formation, metal complexation, or direct surface anchoring—procuring 3,5-dimethylbenzylphosphonic acid eliminates the deprotection step required when starting from the diester. Conversely, users intending HWE olefination may prefer the diethyl ester directly; however, access to the free acid enables in situ generation of either the ester or the carboxylate salt, offering greater synthetic divergence from a single building block.

HWE Free Acid vs. Ester Role

Context-dependent

Free acid avoids hydrolytic deprotection (6M HCl reflux or Me₃SiBr); diethyl ester is directly ready for HWE deprotonation and condensation with NaH or DBU in THF

Free acid procurement enables greater synthetic divergence

Ester preferred for direct HWE; free acid for metal binding or salt formation

Evidence Dimension	Synthetic versatility and reagent role: free acid vs. diethyl ester forms
Target Compound Data	Free phosphonic acid; can be converted to diethyl ester, monoester, or metal salt; direct metal-oxide binding competent
Comparator Or Baseline	Diethyl benzylphosphonate (CAS 1080-32-6): HWE reagent for Wnt inhibitor synthesis; 3,5-dimethylbenzylphosphonic acid diethyl ester (CAS 103888-91-1): analogous ester but with ring substitution
Quantified Difference	Free acid avoids hydrolytic deprotection step (typical conditions: 6M HCl reflux, 12–24 h, or Me₃SiBr, 0°C to rt, 2–6 h); ester directly ready for HWE deprotonation and condensation
Conditions	Synthetic organic chemistry; HWE reactions typically conducted with NaH or DBU in THF at 0°C to rt

Why This Matters

Procurement of the free acid rather than the ester is strategic when the downstream application requires the phosphonic acid moiety (metal binding, surface anchoring, salt formation) or when synthetic flexibility is valued over the convenience of a pre-formed ester reagent.

• [1] Sevrain, C. M.; Berchel, M.; Couthon, H.; Jaffrès, P.-A. Phosphonic acid: preparation and applications. Beilstein J. Org. Chem. 2017, 13, 2186–2213. View Source

3,5-Dimethylbenzylphosphonic Acid: Application Scenarios

Phosphatase/Kinase Inhibitor Lead SAR

Research groups investigating benzylphosphonic acid-based inhibitors of protein tyrosine phosphatases (PTPs), prostatic acid phosphatase, or tyrosine kinases can employ 3,5-dimethylbenzylphosphonic acid as a distinct SAR probe. Class-level evidence demonstrates that aromatic ring substitution can alter inhibitory potency by 17-fold to 3500-fold depending on the substitution pattern and target enzyme [1][2]. The 3,5-dimethyl substitution pattern explores the effect of symmetric meta-electron-donating groups on the benzyl ring—a region of SAR space not addressed by the unsubstituted parent benzylphosphonic acid (IC₅₀ = 500,000 nM against prostatic acid phosphatase) or by the para-substituted and α-amino derivatives that dominate the published literature .

Self-Assembled Monolayers on Metal Oxides

Phosphonic acids bind irreversibly to metal oxide surfaces (TiO₂, Al₂O₃, ITO, ZrO₂) through condensation of P–OH groups with surface hydroxyls, forming robust P–O–M linkages [1]. The 3,5-dimethyl substitution on the benzyl ring provides a larger molecular footprint and altered tilt angle compared to unsubstituted benzylphosphonic acid, which can influence monolayer packing density, surface energy, and electron-transfer kinetics in dye-sensitized solar cells, perovskite photovoltaics, and organic field-effect transistors. The free acid form of 3,5-dimethylbenzylphosphonic acid is directly usable for surface modification without the hydrolytic activation step required for ester precursors [2].

HWE Reagent for Wnt Pathway Modulators

The diethyl ester of 3,5-dimethylbenzylphosphonic acid (CAS 103888-91-1) is structurally analogous to diethyl benzylphosphonate, a recognized HWE reagent for synthesizing stilbenoid Wnt pathway inhibitors evaluated in colon cancer models [1][2]. Procuring the free acid 3,5-dimethylbenzylphosphonic acid provides a single building block from which the diethyl ester, monoester, or metal carboxylate salt can be generated on demand, depending on the specific olefination or biological assay requirements. This is advantageous when parallel SAR studies require diverse derivatives from a common precursor .

Metal-Phosphonate MOFs & Coordination Chemistry

The free phosphonic acid functionality of 3,5-dimethylbenzylphosphonic acid enables direct coordination to metal ions (e.g., Zr⁴⁺, Ti⁴⁺, Cu²⁺, Zn²⁺) for the construction of metal-organic frameworks (MOFs) or discrete metal-phosphonate clusters. The 3,5-dimethyl substitution introduces steric hindrance that can influence framework topology, interlayer spacing in layered metal phosphonates, and porosity [1]. In contrast, the corresponding ester derivatives require pre-hydrolysis or in situ hydrolytic conditions that may interfere with MOF crystallization kinetics [2].

Application

Selection Property

Validation Focus

Phosphatase/kinase inhibitor SAR studies

3,5-Dimethyl substitution pattern

Enzyme inhibition potency screening

Metal-oxide surface modification

Free phosphonic acid functionality

SAM packing density and surface energy

HWE olefination for pathway modulators

Synthetic divergence from free acid

Esterification and olefination efficiency

Metal-phosphonate MOF synthesis

Steric bulk from 3,5-dimethyl groups

Framework topology and porosity

• [1] Pujari, S. P.; Scheres, L.; Marcelis, A. T. M.; Zuilhof, H. Covalent surface modification of oxide surfaces with self-assembled monolayers of organophosphonic acids. Angew. Chem. Int. Ed. 2014, 53, 6322–6356. View Source
• [2] Guerrero, G.; Alauzun, J. G.; Granier, M.; Laurencin, D.; Mutin, P. H. Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Dalton Trans. 2013, 42, 12569–12585. View Source